![molecular formula C6H15N4O5P B021368 Phospho-L-arginine CAS No. 1189-11-3](/img/structure/B21368.png)
Phospho-L-arginine
Overview
Description
Phospho-L-arginine is a phosphorylated form of L-arginine . It is a highly diffusible, high-energy metabolite and phosphagen involved in energy storage in invertebrates including crustaceans, insects, and Trypanosoma species . In the locust L. migratoria, phospho-L-arginine is found in the flight muscles, where it acts as both a buffer system and shuttle mechanism for high-energy phosphate .
Synthesis Analysis
A simple synthesis of Nω-phospho-L-arginine has been developed by arginine kinase catalyzed phosphorylation of L-arginine combined with the recycling of the phosphorylating agent ATP . This method has been used to prepare Nω-phospho-L-arginine in gram quantities in one step .
Molecular Structure Analysis
Phospho-L-arginine contains a total of 30 bonds, including 15 non-H bonds, 3 multiple bonds, 7 rotatable bonds, 3 double bonds, 1 carboxylic acid (aliphatic), 1 guanidine derivative, 2 primary amines (aliphatic), and 3 hydroxyl groups .
Chemical Reactions Analysis
Nω-phospho-L-arginine, an important energy reserve metabolite providing fast energy supply for critical needs of invertebrates and parasites, has been efficiently synthesized by selective ArgK-catalyzed phosphorylation of L-arginine using phosphoenolpyruvate and pyruvate kinase for regenerating ATP .
Physical And Chemical Properties Analysis
The volumetric and viscometric parameters of amino acids have been surveyed owing to the addition of co-solute into its solutions . The interpretation of physicochemical properties is done with reference to various interactions like ion–ion, ion–solvent, solute–solvent interactions, etc .
Scientific Research Applications
Food Industry: Phosphate-Free Frankfurters
Phospho-L-arginine, in combination with potassium carbonate, has been used to improve the quality of phosphate-free frankfurters . This combination acts as a viable phosphate replacer by decreasing cooking loss and improving the textural properties of phosphate-free frankfurters . It also assists in effectively retarding lipid oxidation in phosphate-free frankfurters during storage .
Bioengineering: Enhanced L-Arginine Production
In bioengineering, Phospho-L-arginine plays a crucial role in enhancing the production of L-arginine . It is an important precursor for L-arginine and pyrimidines biosynthesis . By improving the supply of carbamoyl phosphate, an important precursor synthesized by Phospho-L-arginine, the production of L-arginine can be significantly increased .
Meat Product Manufacturing
The increasing market trend for manufacturing phosphate-free meat products has accelerated the use of phosphate-replacing carbonates . Phospho-L-arginine, due to its beneficial effects on the quality profile, sensory attributes, and shelf life of the final products, is being considered as a potential replacement .
Pork Sausage Manufacturing
Research suggests that Phospho-L-arginine has potential in the manufacture of pork sausage . It can improve the physicochemical properties of the sausage, making it a valuable additive in the food industry .
Mechanism of Action
- Role : NOS enzymes convert L-arginine into nitric oxide (NO), a potent vasodilator that regulates blood flow, neurotransmission, and immune responses .
- Resulting Changes : Increased NO levels lead to vasodilation, improved blood flow, and reduced platelet aggregation. NO also plays a role in neurotransmission and immune function .
Target of Action
Mode of Action
Biochemical Pathways
Future Directions
Arginine and arginine-rich peptides are effective therapeutic compounds for a range of neurodegenerative pathologies, with beneficial effects including the reduction of excitotoxic cell death and mitochondrial dysfunction . The putative role of proteopathies in chronic neurodegenerative diseases such as Alzheimer’s disease (AD) warrants investigation into whether arginine could also prevent the aggregation and cytotoxicity of amyloidogenic proteins .
properties
IUPAC Name |
(2S)-2-amino-5-[[amino-(phosphonoamino)methylidene]amino]pentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N4O5P/c7-4(5(11)12)2-1-3-9-6(8)10-16(13,14)15/h4H,1-3,7H2,(H,11,12)(H5,8,9,10,13,14,15)/t4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCTIOCVIZPCTGO-BYPYZUCNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(C(=O)O)N)CN=C(N)NP(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C[C@@H](C(=O)O)N)CN=C(N)NP(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15N4O5P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10922805 | |
Record name | N~5~-(N-Phosphonocarbamimidoyl)ornithine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10922805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Phospho-L-arginine | |
CAS RN |
1189-11-3, 49720-39-0 | |
Record name | Phospho-L-arginine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1189-11-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phospho-L-arginine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001189113 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N~5~-(N-Phosphonocarbamimidoyl)ornithine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10922805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N5-[imino(phosphonoamino)methyl]L-ornithine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.377 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | L-arginine phosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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